Cas no 886497-07-0 (3-Chloro-5-(trifluoromethyl)anisole)

• Product Name: 3-Chloro-5-(trifluoromethyl)anisole
• CAS No: 886497-07-0
• MF: C₈H₆ClF₃O
• MW: 210.580852031708
• CID: 993280
• PubChem ID: 3849141
• Update Time: 2025-04-20

3-Chloro-5-(trifluoromethyl)anisole Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(trifluoromethyl)anisole
• 3-Chloro-5-methoxybenzotrifluoride
• MFCD04115855
• AKOS015955978
• A19915
• E89752
• CS-0191339
• SCHEMBL14054992
• DTXSID60397286
• 886497-07-0
• JS-4233
• 1-chloro-3-methoxy-5-(trifluoromethyl)benzene

• MDL： MFCD04115855
• Inchi： 1S/C8H6ClF3O/c1-13-7-3-5(8(10,11)12)2-6(9)4-7/h2-4H,1H3
• InChI Key： RZLMBMVNHVUJML-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C(F)(F)F)C=1)OC

Computed Properties

• Exact Mass: 210.006
• Monoisotopic Mass: 210.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• XLogP3: 3.4

Experimental Properties

• Density: 1.325
• Boiling Point: 187.9°C at 760 mmHg
• Flash Point: 67.5°C
• Refractive Index: 1.451

3-Chloro-5-(trifluoromethyl)anisole Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes